Cas no 72-84-4 (Uridine,2'-deoxy-2',5-difluoro- (7CI,8CI,9CI))

• Product Name: Uridine,2'-deoxy-2',5-difluoro- (7CI,8CI,9CI)
• CAS No: 72-84-4
• MF: C₉H₁₀F₂N₂O₅
• MW: 264.182909488678
• CID: 567011
• PubChem ID: 65561
• Update Time: 2025-04-19

Uridine,2'-deoxy-2',5-difluoro- (7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine,2'-deoxy-2',5-difluoro- (7CI,8CI,9CI)
• 5-Fluoro-1-(2'-Fluoro-2'-Deoxyribofuranosyl)Uracil
• 5-fluoro-1-(2'-fluoro-2'-deoxy-β-D-ribofuranosyl)uracil
• SCHEMBL10888417
• Uridine, 2'-deoxy-2',5-difluoro-
• 2,4(1H,3H)-Pyrimidinedione, 1-(2-deoxy-2-fluoro-beta-D-ribofuranosyl)-5-fluoro-
• 5-Fluoro-1-(2'-fluoro-2'-deoxy-beta-D-ribofuranosyl)uracil
• 5-Ffdru
• DTXSID801018951
• 72-84-4
• 5-fluoro-1-[(2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
• 5-fluoro-1-[(2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione

• Inchi： 1S/C9H10F2N2O5/c10-3-1-13(9(17)12-7(3)16)8-5(11)6(15)4(2-14)18-8/h1,4-6,8,14-15H,2H2,(H,12,16,17)/t4-,5-,6-,8-/m1/s1
• InChI Key： QURNODSOJKSTBM-UAKXSSHOSA-N
• SMILES： F[C@H]1[C@H](N2C=C(C(NC2=O)=O)F)O[C@H](CO)[C@H]1O

Computed Properties

• Exact Mass: 264.0558
• Monoisotopic Mass: 264.05577775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• Density: 1.69±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (85 g/l) (25 º C),
• PSA: 99.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides